Cas no 2034253-93-3 (2-(2-methylphenoxy)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}acetamide)

• Product Name: 2-(2-methylphenoxy)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}acetamide
• CAS No: 2034253-93-3
• MF: C₁₈H₁₇NO₃S
• MW: 327.397483587265
• CID: 6432179
• PubChem ID: 121019232
• Update Time: 2025-06-10

2-(2-methylphenoxy)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}acetamide Chemical and Physical Properties

Names and Identifiers

• 2-(2-methylphenoxy)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}acetamide
• AKOS026693352
• 2-(2-methylphenoxy)-N-[(5-thiophen-3-ylfuran-2-yl)methyl]acetamide
• 2034253-93-3
• F6516-1114
• N-((5-(thiophen-3-yl)furan-2-yl)methyl)-2-(o-tolyloxy)acetamide
• 2-(2-methylphenoxy)-N-{[5-(thiophen-3-yl)furan-2-yl]methyl}acetamide

• Inchi： 1S/C18H17NO3S/c1-13-4-2-3-5-16(13)21-11-18(20)19-10-15-6-7-17(22-15)14-8-9-23-12-14/h2-9,12H,10-11H2,1H3,(H,19,20)
• InChI Key： YXOGKFSPFOSBCO-UHFFFAOYSA-N
• SMILES： S1C=CC(=C1)C1=CC=C(CNC(COC2C=CC=CC=2C)=O)O1

Computed Properties

• Exact Mass: 327.09291458g/mol
• Monoisotopic Mass: 327.09291458g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 6
• Complexity: 393
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 79.7Ų

Additional information on 2-(2-methylphenoxy)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}acetamide

2-(2-Methylphenoxy)-N-{5-(Thiophen-3-yl)Furan-2-ylmethyl}Acetamide: A Comprehensive Overview

The compound with CAS No. 2034253-93-3, commonly referred to as 2-(2-methylphenoxy)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}acetamide, is a highly specialized organic molecule that has garnered significant attention in the fields of pharmacology, materials science, and agricultural chemistry. This compound is characterized by its unique structure, which combines a furan ring with a thiophene moiety and a methylphenoxy group, making it a versatile platform for various applications.

Recent studies have highlighted the potential of this compound in drug discovery, particularly in the development of novel therapeutics targeting neurodegenerative diseases. The furan ring in the molecule has been shown to exhibit strong antioxidant properties, which are crucial in mitigating oxidative stress—a key factor in conditions such as Alzheimer's disease and Parkinson's disease. Additionally, the thiophene moiety contributes to the molecule's stability and bioavailability, enhancing its suitability for pharmaceutical applications.

One of the most intriguing aspects of 2-(2-methylphenoxy)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}acetamide is its ability to act as a dual-function molecule. It not only serves as a potential therapeutic agent but also finds applications in advanced materials. Researchers have explored its use in creating stimuli-responsive polymers, where the methylphenoxy group plays a critical role in modulating the polymer's mechanical properties under varying environmental conditions. This dual functionality underscores the compound's versatility and broad applicability across multiple disciplines.

Recent advancements in synthetic chemistry have also shed light on more efficient methods for synthesizing this compound. Traditional synthesis routes often involved multi-step processes with low yields, but innovative approaches leveraging microwave-assisted synthesis and catalytic cross-coupling reactions have significantly improved both yield and purity. These developments are pivotal for scaling up production to meet growing demand across various industries.

In terms of biological activity, 2-(2-methylphenoxy)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}acetamide has demonstrated potent anti-inflammatory properties, making it a promising candidate for treating chronic inflammatory diseases such as arthritis. Preclinical studies have shown that the compound inhibits key inflammatory pathways without causing significant side effects, which is a critical factor for its potential translation into clinical use.

Moreover, this compound has shown remarkable potential in agricultural chemistry, particularly as a biopesticide. Its ability to disrupt insect neurotransmitter systems while being environmentally friendly makes it an attractive alternative to conventional chemical pesticides. Field trials have indicated high efficacy against major crop pests without adverse effects on non-target species or soil health.

The structural uniqueness of 2-(2-methylphenoxy)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}acetamide lies in its combination of aromatic heterocycles and substituents that confer both electronic and steric properties. The furan ring, being electron-rich, facilitates interactions with biological targets, while the thiophene moiety enhances electronic communication within the molecule. This interplay between structural elements is crucial for its observed biological activities and chemical reactivity.

Looking ahead, ongoing research is focused on optimizing the compound's pharmacokinetic properties to enhance its efficacy in vivo. Advanced computational modeling techniques are being employed to predict optimal dosing regimens and identify potential drug-drug interactions. Additionally, efforts are underway to explore its use in nanotechnology applications, where its unique properties could enable the development of novel drug delivery systems.

In conclusion, 2-(2-methylphenoxy)-N-{5-(thiophen-3-yl)furan-2-ylmethyl}acetamide stands out as a multifaceted compound with immense potential across diverse fields. Its unique structure, coupled with recent advancements in synthesis and application strategies, positions it as a key player in future innovations within pharmacology, materials science, and agriculture.